
Lanasol Yellow 4G: A Technical Guide to its
Reactive Dyeing Principle

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B12363259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core principles governing the

application of Lanasol Yellow 4G, an α-bromoacrylamide reactive dye, with a primary focus on

its interaction with wool fibers. The content herein is curated for a scientific audience,

emphasizing the chemical mechanisms, quantitative performance data, and detailed

experimental methodologies.

Introduction: The Chemistry of Lanasol Reactive
Dyes
Lanasol dyes represent a class of reactive dyes characterized by the presence of an α-

bromoacrylamide or α,β-dibromopropionylamide reactive group.[1] These dyes are renowned

for their ability to form stable, covalent bonds with nucleophilic groups present in protein fibers

such as wool and silk, resulting in excellent wet fastness properties.[1][2] Lanasol Yellow 4G
(C.I. Reactive Yellow 39) is a prominent member of this family, valued for its bright, greenish-

yellow shade and high performance.

The reactive moiety, the α-bromoacrylamide group, is the cornerstone of the Lanasol dye

system. The covalent bond formation with the fiber is primarily achieved under acidic to neutral

pH conditions, typically ranging from pH 4.5 to 6.5, which is advantageous for preserving the

integrity of the wool fiber.[1]
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The Reaction Mechanism with Wool Fiber
The fixation of Lanasol Yellow 4G onto wool is a complex process involving both nucleophilic

substitution and nucleophilic addition reactions. The primary reactive sites within the wool fiber

are the sulfhydryl (-SH) groups of cysteine residues and the amino (-NH2) groups of lysine

residues, as well as the N-terminal amino groups of the polypeptide chains.

The proposed reaction pathways are as follows:

Nucleophilic Substitution: A direct replacement of the bromine atom on the α-carbon of the

reactive group by a nucleophilic group from the wool fiber (e.g., -S- or -NH-). This reaction

results in the liberation of a bromide ion.

Nucleophilic Addition (Michael Addition): An addition reaction across the activated carbon-

carbon double bond of the acrylamide group. This mechanism is also a significant contributor

to the covalent fixation of the dye.

The interplay between these two mechanisms is influenced by factors such as pH,

temperature, and the specific nucleophile involved.

Quantitative Performance Data
The efficiency of a reactive dye is determined by its exhaustion (the amount of dye that moves

from the dyebath to the fiber) and its fixation (the percentage of the exhausted dye that

covalently bonds with the fiber). The following tables summarize key quantitative data related to

the performance of Lanasol Yellow 4G and other α-bromoacrylamide reactive dyes.

Parameter Condition
Lanasol Yellow
4G

Lanasol Red
6G

Lanasol Blue
3G

Exhaustion (%) Distilled Water High High High

Simulated

Seawater
High High High

Fixation (%) Distilled Water High High High

Simulated

Seawater
High High High
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Parameter Condition Value

Fixation Efficiency (%)
Microwave Dyeing (1 min, no

sodium bisulphite)
56.7

Fixation Efficiency (%)
Microwave Dyeing (3 min, no

sodium bisulphite)
67.8

Fixation Efficiency (%)
Boiling Dyebath (pH 5, 3%

owf)
96

Fastness Property Standard Rating (1-5 Scale)

Wash Fastness (Color

Change)
ISO 105-C06/C2S (60°C) 4-5

Wash Fastness (Staining on

Wool)
ISO 105-C06/C2S (60°C) 4-5

Wash Fastness (Staining on

Cotton)
ISO 105-C06/C2S (60°C) 4-5

Light Fastness - Good to Excellent

Experimental Protocols
Determination of Dye Fixation Efficiency
(Spectrophotometric Method)
This protocol outlines the determination of the dye fixation efficiency on wool fabric using a

spectrophotometer to measure the color strength (K/S value).

Materials and Equipment:

Wool fabric

Lanasol Yellow 4G dye

Spectrophotometer with reflectance measurement capabilities
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Dyeing apparatus (e.g., laboratory dyeing machine)

Acetic acid and sodium acetate for pH control

Non-ionic detergent

Pyridine

Water bath

Drying oven

Procedure:

Dyeing: Accurately weigh a sample of wool fabric and dye it with a known concentration of

Lanasol Yellow 4G (e.g., 2% on weight of fiber) in a laboratory dyeing machine. The dyeing

is typically carried out at a liquor ratio of 40:1, with the pH adjusted to 5-6 using an acetic

acid/sodium acetate buffer. The temperature is gradually raised to 85-95°C and maintained

for 50-60 minutes.[3]

Rinsing: After dyeing, the fabric sample is thoroughly rinsed with cold water to remove loose

dye.

Color Strength Measurement (Before Extraction): The rinsed and dried fabric sample is

measured using a spectrophotometer to determine its K/S value, which is proportional to the

amount of dye on the fiber (both covalently bound and physically adsorbed).

Extraction of Unfixed Dye: The dyed sample is then subjected to a rigorous extraction

process to remove all non-covalently bonded dye. A common method is extraction with a

50% aqueous pyridine solution at 70°C for 30 minutes.[1]

Final Rinsing and Drying: Following extraction, the fabric sample is thoroughly rinsed with

water and dried.

Color Strength Measurement (After Extraction): The K/S value of the extracted, rinsed, and

dried fabric is measured again. This value represents the amount of covalently fixed dye.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b12363259?utm_src=pdf-body
https://www.researchgate.net/publication/297488544_Low_temperature_dyeing_of_wool_with_Lanasol_CE_series_reactive_dyes
https://sdc.org.uk/wp-content/uploads/2022/06/1999RP085.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation of Fixation Efficiency: The fixation efficiency (F%) is calculated using the

following formula:

F% = (K/S after extraction / K/S before extraction) x 100

Assessment of Wash Fastness (ISO 105-C06)
This protocol describes the standardized method for determining the color fastness of the dyed

wool to domestic and commercial laundering.

Materials and Equipment:

Dyed wool specimen (100 mm x 40 mm)

Multifiber adjacent fabric (containing strips of common fibers like wool, cotton, nylon,

polyester, acrylic, and acetate)

Launder-Ometer or a similar washing fastness tester

Stainless steel balls (6 mm diameter)

ECE reference detergent (without optical brightener)

Sodium perborate (if required by the specific test procedure)

Grey Scale for assessing color change and staining (ISO 105-A02 and ISO 105-A03)

Color matching cabinet

Procedure:

Specimen Preparation: A specimen of the Lanasol Yellow 4G-dyed wool fabric is sewn

together with a piece of multifiber adjacent fabric of the same dimensions.

Washing: The composite specimen is placed in a stainless steel container of the Launder-

Ometer. The specified amount of detergent solution, water, and stainless steel balls are

added. For the ISO 105-C06/C2S test, the conditions are typically a temperature of 60°C for

a duration of 49 minutes.[4][5][6][7]
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Rinsing and Drying: After the washing cycle, the composite specimen is removed, rinsed

thoroughly with cold water, and squeezed. The stitching between the wool and the multifiber

fabric is then removed, and the two pieces are dried separately in an oven at a temperature

not exceeding 60°C.

Assessment: The dried wool specimen and the multifiber fabric are assessed in a color

matching cabinet under standardized lighting.

Color Change: The change in color of the dyed wool specimen is evaluated by comparing

it with an untreated sample using the Grey Scale for assessing color change. The rating is

given on a scale of 1 (poor) to 5 (excellent).

Staining: The degree of staining on each of the fiber strips of the multifiber adjacent fabric

is evaluated using the Grey Scale for assessing staining, also on a 1 to 5 scale.
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Caption: Reaction pathways of Lanasol Yellow 4G with wool fiber.
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Fixation Efficiency Determination Wash Fastness Assessment (ISO 105-C06)
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Caption: Workflow for key experimental protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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